Cas no 898648-63-0 (N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine
• CAS No: 898648-63-0
• MF: C₂₃H₂₈N₆O₂
• MW: 420.507424354553
• CID: 5494938
• Update Time: 2025-06-23

N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(4-methoxyphenyl)-6-morpholin-4-yl-4-N-(4-propan-2-ylphenyl)-1,3,5-triazine-2,4-diamine
• N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C23H28N6O2/c1-16(2)17-4-6-18(7-5-17)24-21-26-22(25-19-8-10-20(30-3)11-9-19)28-23(27-21)29-12-14-31-15-13-29/h4-11,16H,12-15H2,1-3H3,(H2,24,25,26,27,28)
• InChI Key： CZRIQTLCTCNAMS-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C2N=C(N([H])C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])[H])N=C(N([H])C3C([H])=C([H])C(=C([H])C=3[H])C([H])(C([H])([H])[H])C([H])([H])[H])N=2)C([H])([H])C1([H])[H]

Additional information on N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine

Introduction to N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine (CAS No. 898648-63-0)

N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 898648-63-0, belongs to a class of molecules known for their potential applications in drug discovery and development. The structural complexity of this triazine derivative, characterized by its multiple functional groups, makes it a subject of intense research interest.

The molecular structure of N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine incorporates several key features that contribute to its unique chemical properties. The presence of a triazine core flanked by aromatic rings and heterocyclic substituents enhances its interactions with biological targets. Specifically, the 4-methoxyphenyl and propan-2-yl groups contribute to hydrophobic interactions, while the morpholin-4-yl moiety introduces a basic nitrogen that can engage in hydrogen bonding or ionic interactions with acidic residues in proteins.

In recent years, there has been a growing interest in developing novel small molecules that can modulate biological pathways relevant to human health and disease. The compound N2-(4-methoxyphenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine has been explored as a potential lead compound in several research studies due to its structural features that mimic known bioactive scaffolds. Its ability to interact with biological targets suggests that it may have therapeutic potential in various disease contexts.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways. Kinases are critical regulators of many cellular processes, including proliferation, differentiation, and apoptosis. By modulating kinase activity, small molecules like N2-(4-methoxyphenyl)-6-(morpholin-4-y l)-N4 - 4 -(propan - 2 - yl)phen yl - 1 , 3 , 5 - tri az ine - 2 , 4 - diam ine have the potential to influence these pathways and may be developed into drugs for treating conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the various substituents into the triazine core necessitates precise control over reaction conditions to avoid unwanted side products. Researchers have employed advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, to construct the desired molecular framework efficiently.

Evaluation of the pharmacological properties of N2-(4-methoxyphenyl)-6-(morpholin - 4 - yl) - N 4 - 4 -(propan - 2 - yl)phen yl - 1 , 3 , 5 - tri az ine - 2 , 4 - diam ine has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases with high selectivity. This selectivity is crucial for minimizing side effects associated with drug therapy. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses.

The potential therapeutic applications of this compound are broad and include areas such as oncology, neurology, and immunology. In oncology research, small molecules like N2-(4-methoxyphenyl)-6-(morpholin - 4 - yl) - N 4 - 4 -(propan - 2 - yl)phen yl - 1 , 3 , 5 - tri az ine - 2 , 4 - diam ine are being investigated for their ability to disrupt tumor growth by inhibiting key signaling pathways involved in cancer progression. In neurology, such compounds may be explored for their potential to modulate neurotransmitter systems relevant to neurological disorders.

The development of new pharmaceuticals relies heavily on understanding the structure-function relationships of bioactive molecules. The detailed study of compounds like N2-(4-methoxyphenyl)-6-(morpholin-y l)-N44(propan-y l)phen yl1 ,3 ,5-tria z ine-y l )24-diam ine (CAS No .89864863) strong > provides valuable insights into how molecular modifications can influence biological activity. This knowledge is essential for designing next-generation drugs with improved efficacy and reduced toxicity.

The future direction of research on this compound includes further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituent groups or exploring alternative synthetic routes to improve solubility or bioavailability. Additionally, preclinical studies are needed to evaluate its safety profile and pharmacokinetic behavior in animal models before human clinical trials can be initiated.

In conclusion，N2(44methox y pheny l )66( morph olin44y l ) strong >N44( propan22y l ) phen yl11 ，35tria z ine24diam ine (CAS No .89864863) strong > represents a promising candidate for further development as a therapeutic agent。 Its unique structural features， combined with preliminary evidence of biological activity， make it an exciting subject for ongoing research。 As our understanding of biological systems continues to grow， compounds like this one will play an increasingly important role in addressing complex diseases and improving human health。 p>